BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Chloro-2-iodoethane: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chloro-2-iodoethane

Cat. No.: B1360244

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-Chloro-2-iodoethane
(CAS No. 624-70-4), a versatile bifunctional alkylating agent crucial in various synthetic
applications, particularly in pharmaceutical and materials science research. This document
details its commercial availability, purity grades, and key experimental protocols, offering a
valuable resource for laboratory work.

Commercial Availability and Purity

1-Chloro-2-iodoethane is readily available from a range of chemical suppliers. It is typically
offered in various purity grades, often stabilized with copper to prevent decomposition. The
selection of a suitable grade is contingent upon the specific requirements of the intended
application, with higher purity grades being essential for sensitive synthetic procedures and
analytical standards.

Below is a summary of commercially available purity grades and their typical specifications:
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suppliers
and 1,2- PP
diiodoethane.
Stabilized with
) Thermo Fisher
Gas copper. Suitable S
Scientific[1],
Reagent Grade Chromatography  96% - 97% for general
) Chemsavers,
(GO) synthetic
o Inc.[2]
applications.
Low levels of Tokyo Chemical
) ) Gas impurities, Industry (TCI)[3],
High Purity )
Grad Chromatography  >97.0% suitable for more ~ Ambeed, Inc.
rade
(GO) demanding (via Sigma-
synthetic routes. Aldrich)[4]

Table 1. Commercial Availability and Purity Grades of 1-Chloro-2-iodoethane

Physicochemical Properties

A summary of the key physicochemical properties of 1-Chloro-2-iodoethane is presented in

the table below. This data is essential for designing experimental setups and ensuring safe

handling.
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Property Value Reference
Molecular Formula C2HaClI [51[6]
Molecular Weight 190.41 g/mol [5]1[6]

Colorless to light yellow or
Appearance ] o [1]
reddish-brown liquid

Boiling Point 137-140 °C at 760 mmHg [718]
Density Approximately 2.075 g/cm3 [7]
Refractive Index 1.5615-1.5675 @ 20°C [1]

N Insoluble in water; Soluble in
Solubility ] [7119]
common organic solvents.

Light-sensitive; typicall
Stability J - _ yPIEaly [10]
stabilized with copper.

Table 2: Physicochemical Properties of 1-Chloro-2-iodoethane

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of 1-
Chloro-2-iodoethane, compiled from established chemical literature.

Synthesis of 1-Chloro-2-iodoethane via Addition of
lodine Monochloride to Ethylene

This protocol describes a common laboratory-scale synthesis of 1-Chloro-2-iodoethane.
Materials:

 lodine monochloride (ICI)

o Ethylene gas (Cz2Ha4)

¢ Dichloromethane (CH2Clz), anhydrous
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Ice-water bath

Gas dispersion tube

Round-bottom flask

Magnetic stirrer

Procedure:

In a fume hood, dissolve freshly distilled iodine monochloride in anhydrous dichloromethane
in a round-bottom flask equipped with a magnetic stirrer and a gas dispersion tube.

e Cool the solution to 0-5 °C using an ice-water bath.

o Slowly bubble ethylene gas through the stirred solution. Monitor the reaction progress by
observing the disappearance of the dark color of the iodine monochloride.

e Once the reaction is complete (indicated by a color change to pale yellow), stop the ethylene
flow.

e The crude 1-Chloro-2-iodoethane in dichloromethane can be used directly for some
applications or purified as described below.

Purification by Fractional Distillation

Impurities from the synthesis or degradation of 1-Chloro-2-iodoethane can be removed by
fractional distillation under reduced pressure.

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with thermometer

Condenser
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e Receiving flask

e Vacuum pump and pressure gauge

e Heating mantle

Procedure:

» Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.
e Charge the round-bottom flask with the crude 1-Chloro-2-iodoethane.

e Apply a vacuum to the system and slowly heat the flask using a heating mantle.

o Carefully monitor the temperature at the distillation head. Collect the fraction that distills at
the appropriate boiling point for the applied pressure. The boiling point of 1-Chloro-2-
iodoethane is approximately 61-62 °C at 30 mmHg.

» Store the purified, colorless liquid in a dark, sealed container, preferably under an inert
atmosphere and refrigerated. Due to its light sensitivity, storage in an amber bottle is
recommended.[10]

Purity Analysis by Gas Chromatography (GC)

The purity of 1-Chloro-2-iodoethane can be determined using gas chromatography, a
standard method for analyzing volatile organic compounds.

Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a Flame lonization Detector (FID) or a Mass
Spectrometer (MS).

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5MS, or
equivalent).

e Carrier Gas: Helium or Nitrogen at a constant flow rate.

 Injector Temperature: 250 °C.
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e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 200 °C.
o Hold: 5 minutes at 200 °C.
o Detector Temperature: 280 °C (for FID).
Procedure:

Prepare a dilute solution of the 1-Chloro-2-iodoethane sample in a suitable solvent (e.g.,

dichloromethane or hexane).

Inject a small volume (e.g., 1 uL) of the sample into the GC.

Record the chromatogram and integrate the peak areas.

Calculate the purity by dividing the peak area of 1-Chloro-2-iodoethane by the total area of
all peaks.

Mandatory Visualizations
Reaction Mechanism: Nucleophilic Substitution (Sn2)

1-Chloro-2-iodoethane is an excellent substrate for Sn2 reactions. The iodine atom is a good
leaving group, and the primary carbon is accessible to nucleophiles. The following diagram
illustrates the Sn2 mechanism for the reaction of 1-Chloro-2-iodoethane with a generic
nucleophile (Nu~).

Caption: Sn2 reaction mechanism of 1-Chloro-2-iodoethane.

Experimental Workflow: General Synthesis and
Purification

The following diagram outlines a typical laboratory workflow for the synthesis, workup, and
purification of a product derived from a reaction involving 1-Chloro-2-iodoethane.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1360244?utm_src=pdf-body
https://www.benchchem.com/product/b1360244?utm_src=pdf-body
https://www.benchchem.com/product/b1360244?utm_src=pdf-body
https://www.benchchem.com/product/b1360244?utm_src=pdf-body
https://www.benchchem.com/product/b1360244?utm_src=pdf-body
https://www.benchchem.com/product/b1360244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Y
Reaction:
1-Chloro-2-iodoethane + Nucleophile
Solvent, Temperature, Time

\ /
Aqueous Workup:
Quench reaction
Extract with organic solvent
Wash with brine

Y

Drying:
Dry organic layer over Na2SOa or MgSOa

Y

Filtration:
Remove drying agent

Y
Concentration:
Remove solvent under reduced pressure
(Rotary Evaporator)

Y
Purification:
Fractional Distillation or
Column Chromatography

A/
Analysis:
GC, NMR, etc.

v

>

Click to download full resolution via product page

Caption: General experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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